Cas no 62136-27-0 (1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-)

• Product Name: 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
• CAS No: 62136-27-0
• Molecular Formula: C₁₃H₁₂N₂O
• Molecular Weight: 212.24718
• CID: 456819
• PubChem ID: 12326403

1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl- Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one, 1-methyl-6-phenyl-
• 1-methyl-6-phenyl-3H-pyrrolo[1,2-a]imidazol-2-one
• 1-Methyl-6-phenyl-1H-pyrrolo[1,2-a]imidazol-2(3H)-one
• DTXSID50489644
• 62136-27-0

• InChIKey： XPOCUPXEUSROMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12N2O/c1-14-12-7-11(8-15(12)9-13(14)16)10-5-3-2-4-6-10/h2-8H,9H2,1H3
• SMILES： CN1C(=O)CN2C1=CC(=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 212.09506
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.094963011g/mol
• Heavy Atom Count: 16
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.24